Cas no 1611-82-1 (tert-Butyl hypobromite)

• Product Name: tert-Butyl hypobromite
• CAS No: 1611-82-1
• MF: C₄H₉BrO
• MW: 153.017660856247
• CID: 2656446
• PubChem ID: 12654691
• Update Time: 2025-04-21

tert-Butyl hypobromite Chemical and Physical Properties

Names and Identifiers

• Hypobromous acid tert-butyl ester
• tert-butyl hypobromite
• DTXCID70456656
• SCHEMBL9323711
• DTXSID40505847
• 1611-82-1
• t-butyl hypobromite
• Hypobromous acid, 1,1-dimethylethyl ester
• tert-Butyl hypobromite

• Inchi： 1S/C4H9BrO/c1-4(2,3)6-5/h1-3H3
• InChI Key： IODUDVQDMKBOJC-UHFFFAOYSA-N
• SMILES： BrOC(C)(C)C

Computed Properties

• Exact Mass: 151.98368Da
• Monoisotopic Mass: 151.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 37.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų